Cas no 7314-47-8 (Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, sodium salt (1:1))

Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, sodium salt (1:1) Properties

Names and Identifiers

• Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, sodium salt (1:1)
• sodium 2-(4-chlorophenoxy)-2-methylpropionate
• sodium,2-(4-chlorophenoxy)-2-methylpropanoate
• sodium alpha-parachlorophenoxyisobut yrate
• Propanoic acid, 2-(4-chlorophenoxy)-2-methyl-, sodium salt (1:1)
• SCHEMBL11639907
• CHEMBL3392241
• CLOFIBRIC ACID SODIUM SALT
• G05RA8J89U
• UNII-G05RA8J89U
• NS00080762
• Sodium clofibrate
• DTXSID00223398
• EINECS 230-776-8
• Q27278410
• 7314-47-8
• +Expand

• InChIKey： MAUQVQSXTOZPSX-UHFFFAOYSA-M
• Inchi： InChI=1S/C10H11ClO3.Na/c1-10(2,9(12)13)14-8-5-3-7(11)4-6-8;/h3-6H,1-2H3,(H,12,13);/q;+1/p-1
• SMILES： CC(C)(C(=O)[O-])OC1=CC=C(C=C1)Cl.[Na+]

Computed Properties

• Exact Mass: 236.0217
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 236.0216162g/mol
• Heavy Atom Count: 15
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.36
• Boiling Point: 324.1°C at 760 mmHg
• Flash Point: 149.8°C